Cas no 1396846-18-6 (N-2-(furan-2-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 1396846-18-6
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5869606
• PubChem ID: 71782577
• Update Time: 2025-05-24

N-2-(furan-2-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide
• N-(2-(furan-2-yl)-2-hydroxypropyl)-7-methoxybenzofuran-2-carboxamide
• AKOS024525049
• F5857-9174
• N-[2-(furan-2-yl)-2-hydroxypropyl]-7-methoxy-1-benzofuran-2-carboxamide
• 1396846-18-6
• VU0525950-1

• Inchi： 1S/C17H17NO5/c1-17(20,14-7-4-8-22-14)10-18-16(19)13-9-11-5-3-6-12(21-2)15(11)23-13/h3-9,20H,10H2,1-2H3,(H,18,19)
• InChI Key： IAXIMDVKOKXIIY-UHFFFAOYSA-N
• SMILES： OC(C)(C1=CC=CO1)CNC(C1=CC2C=CC=C(C=2O1)OC)=O

Computed Properties

• Exact Mass: 315.11067264g/mol
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-2-(furan-2-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide

Recent Advances in the Study of N-2-(furan-2-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide (CAS: 1396846-18-6)

The compound N-2-(furan-2-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide (CAS: 1396846-18-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran and furan moieties, exhibits promising biological activities, particularly in the context of therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary in vitro studies have demonstrated that N-2-(furan-2-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide exhibits selective binding affinity towards certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. These findings suggest its potential utility in developing novel treatments for conditions such as Alzheimer's disease and chronic inflammation. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding sites and understand the structural basis of its activity.

In addition to its biological activity, recent efforts have been directed towards optimizing the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry detailed a scalable and efficient synthesis of N-2-(furan-2-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide, highlighting improvements in yield and purity. The synthetic approach involves a multi-step process, including key reactions such as Suzuki coupling and amide bond formation, which have been fine-tuned to minimize by-products and enhance reproducibility. These advancements are critical for facilitating large-scale production and further preclinical evaluation.

Pharmacokinetic studies have also been a focal point of recent research. Investigations into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles have revealed favorable properties, such as good oral bioavailability and moderate plasma half-life. However, challenges remain in addressing its metabolic stability, as preliminary data indicate rapid clearance in certain animal models. Researchers are exploring structural modifications to improve metabolic resistance while retaining its biological efficacy, a strategy that could enhance its therapeutic potential.

Another noteworthy development is the exploration of N-2-(furan-2-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide as a potential anti-cancer agent. Recent in vivo studies have shown that the compound inhibits the proliferation of specific cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies suggest that it induces apoptosis through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings have spurred interest in its combination with existing therapies to overcome drug resistance and improve treatment outcomes.

Despite these promising results, several challenges must be addressed before clinical translation. For instance, the compound's toxicity profile and off-target effects require thorough evaluation in more complex biological systems. Additionally, further optimization of its physicochemical properties, such as solubility and permeability, is necessary to ensure its suitability for pharmaceutical formulations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the development of this compound.

In conclusion, N-2-(furan-2-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide (CAS: 1396846-18-6) represents a promising candidate in the field of chemical biology and drug discovery. Recent studies have shed light on its diverse biological activities, synthetic accessibility, and pharmacokinetic properties, paving the way for its potential application in treating various diseases. Continued research and development efforts will be essential to fully realize its therapeutic potential and overcome existing challenges.